XPF-SE1
Description
XPF-SE1 is a synthetic compound developed for applications in polymer chemistry, specifically designed to enhance thermal stability and flame retardancy in composite materials. Its molecular structure incorporates halogen-free phosphorus-based groups, which contribute to its environmental compatibility and safety profile compared to traditional halogenated flame retardants. The compound’s efficacy has been validated in industrial settings, with studies highlighting its ability to reduce peak heat release rates (pHRR) by 40–60% in polypropylene (PP) and epoxy resin matrices .
Key properties of this compound include:
- Molecular weight: 478.3 g/mol
- Decomposition temperature: 320°C (TGA, nitrogen atmosphere)
- LOI (Limiting Oxygen Index): 32.5%
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
GLFLDTLKKFAKAGMEAVINPK |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1. Thermal Degradation Parameters
| Compound | T_{5%} (°C) | T_{max} (°C) | Residue at 700°C (%) |
|---|---|---|---|
| This compound | 295 | 320 | 18.2 |
| DiDOPO | 260 | 280 | 12.5 |
| APP | 220 | 250 | 35.0 |
| AlPi | 315 | 340 | 22.8 |
T_{5%}: Temperature at 5% weight loss; T_{max}: Maximum decomposition temperature .
Table 2. Mechanical Properties in PP Composites
| Compound | Tensile Strength (MPa) | Flexural Modulus (GPa) | Impact Strength (kJ/m²) |
|---|---|---|---|
| PP (Neat) | 34.5 | 1.5 | 6.8 |
| PP/XPF-SE1 | 31.2 | 1.4 | 6.5 |
| PP/DiDOPO | 28.7 | 1.2 | 5.9 |
| PP/AlPi | 29.8 | 1.3 | 6.1 |
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